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Compound of Interest
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Cat. No.: B8460466 Get Quote

Introduction

Ferrous sulfate (FeSO₄), most commonly available as the blue-green heptahydrate

(FeSO₄·7H₂O), is a crucial reagent in research, drug development, and analytical chemistry.[1]

Standard solutions of ferrous sulfate are widely used as reducing agents in redox titrations, for

the preparation of Fenton's reagent in advanced oxidation processes, and in various industrial

applications like water treatment and pigment production.[1][2][3]

A key challenge in working with ferrous sulfate solutions is the susceptibility of the ferrous ion

(Fe²⁺) to air oxidation, which converts it to the ferric ion (Fe³⁺). This oxidation is accelerated by

heat, light, and neutral or alkaline conditions.[4][5] Consequently, freshly prepared solutions are

often required, and stabilization is achieved by dissolving the salt in an acidic medium, typically

dilute sulfuric acid.[6][7] Due to this instability and the efflorescent nature of the hydrated salt

(losing water to the air), ferrous sulfate is not a primary standard.[4] Therefore, for quantitative

applications, it is essential to standardize the prepared solution against a reliable primary

standard.[7][8]

Quantitative Data Summary
The following table provides key quantitative data for the preparation of standard solutions

using ferrous sulfate heptahydrate.
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Parameter Value Notes

Chemical Formula FeSO₄·7H₂O
Heptahydrate is the most

common form.[1]

Molar Mass 278.01 g/mol

Appearance
Blue-green or light green

crystalline powder.

Crystals are efflorescent and

can oxidize in moist air, turning

brownish.[4]

Solubility Soluble in water.

Aqueous solutions are

susceptible to oxidation, which

is mitigated in acidic

conditions.[5]

Mass for 1L of 0.1 M Solution 27.80 g

This is a theoretical value; the

actual concentration must be

determined by standardization.

[9]

Mass for 1L of 0.1 N Solution 27.80 g

For redox reactions where one

electron is transferred, Molarity

= Normality.

Experimental Protocols
Protocol 1: Preparation of 1 L of approximately 0.1 M
Ferrous Sulfate Solution
This protocol describes the preparation of a ferrous sulfate solution with an approximate

concentration of 0.1 M, which will require subsequent standardization for precise quantitative

analysis.

Materials and Equipment:

Ferrous sulfate heptahydrate (FeSO₄·7H₂O), analytical grade

Concentrated sulfuric acid (H₂SO₄)
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Deionized or distilled water, freshly boiled and cooled

1000 mL volumetric flask, Class A

Beakers and graduated cylinders

Analytical balance

Glass stirring rod

Procedure:

Prepare Acidified Water: Carefully add approximately 20 mL of concentrated sulfuric acid to

about 400 mL of deionized water in a large beaker while stirring. Allow the solution to cool to

room temperature. Note: Always add acid to water, never the other way around.

Weigh the Salt: Accurately weigh approximately 27.80 g of ferrous sulfate heptahydrate

(FeSO₄·7H₂O) using an analytical balance.

Dissolution: Transfer the weighed salt into the beaker containing the cooled, acidified water.

[7] Stir with a glass rod until the solid is completely dissolved. The acidic condition helps

prevent the oxidation of Fe²⁺ to Fe³⁺.[5]

Transfer to Volumetric Flask: Quantitatively transfer the dissolved solution into a 1000 mL

volumetric flask. Rinse the beaker several times with small portions of freshly boiled and

cooled deionized water, transferring the rinsings into the flask to ensure no solute is lost.

Dilute to Volume: Carefully add more freshly boiled and cooled deionized water to the

volumetric flask until the bottom of the meniscus reaches the calibration mark.

Homogenize: Stopper the flask and invert it multiple times (at least 10-15 times) to ensure

the solution is thoroughly mixed and homogeneous.

Storage: Immediately transfer the solution to a clean, tightly stoppered, light-resistant bottle

for storage.[7] The solution should be standardized before use.
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Protocol 2: Standardization with Ceric Ammonium
Sulfate
This protocol details the standardization of the prepared ferrous sulfate solution by titrating it

against a standard 0.1 M ceric ammonium sulfate solution.

Materials and Equipment:

Prepared ~0.1 M ferrous sulfate solution

Standard 0.1 M ceric ammonium sulfate solution

Orthophenanthroline (1,10-phenanthroline) indicator solution.[10]

50 mL burette, Class A

25 mL volumetric pipette, Class A

250 mL conical flasks

Pipette bulb

Burette stand and clamp

Procedure:

Prepare the Burette: Rinse the burette with a small amount of the standard 0.1 M ceric

ammonium sulfate solution and then fill it, ensuring no air bubbles are trapped in the tip.

Record the initial burette reading.

Prepare the Analyte: Using a volumetric pipette, accurately transfer 25.0 mL of the prepared

ferrous sulfate solution into a 250 mL conical flask.[11]

Add Indicator: Add 2-3 drops of orthophenanthroline indicator solution to the flask. The

solution will turn a reddish color.[10]

Titration: Titrate the ferrous sulfate solution with the standard ceric ammonium sulfate

solution from the burette.[7][11] Swirl the flask continuously.
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Endpoint Determination: The endpoint is reached when the color of the solution changes

sharply from red to a persistent pale blue.[10][11] Record the final burette reading.

Repeat: Repeat the titration at least two more times with fresh aliquots of the ferrous sulfate

solution to ensure reproducibility. The volumes of titrant used should agree within ±0.05 mL.

Calculation: Calculate the exact molarity of the ferrous sulfate solution using the following

formula:

M₁V₁ = M₂V₂

Where:

M₁ = Molarity of the ferrous sulfate solution (to be calculated)

V₁ = Volume of the ferrous sulfate solution used (e.g., 25.0 mL)

M₂ = Molarity of the standard ceric ammonium sulfate solution (e.g., 0.1 M)

V₂ = Average volume of the ceric ammonium sulfate solution used from the burette (in mL)

Visualizations
The following diagrams illustrate the key workflows and logical relationships in the preparation

and standardization of ferrous sulfate solutions.
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Caption: Workflow for preparing a standard ferrous sulfate solution.
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Caption: Standardization of ferrous sulfate via redox titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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